Cas no 947407-87-6 (tert-Butyl 4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate)

• Product Name: tert-Butyl 4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
• CAS No: 947407-87-6
• MF: C₉H₁₂BrNO₃
• MW: 262.100481987
• MDL: MFCD16036709
• CID: 1024532
• PubChem ID: 16751530
• Update Time: 2025-11-02

tert-Butyl 4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
• 1H-Pyrrole-1-carboxylic acid, 4-bromo-2,5-dihydro-2-oxo-, 1,1-dimethylethyl ester
• tert-buty4-bromo-2-oxo
• tert-butyl 3-bromo-5-oxo-2H-pyrrole-1-carboxylate
• tert-Butyl 4-broMo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
• 1,1-Dimethylethyl 4-bromo-2,5-dihydro-2-oxo-1H-pyrrole-1-carboxylate (ACI)
• XMB40787
• DB-173949
• C9H12BrNO3
• SCHEMBL17803281
• 947407-87-6
• TERT-BUTYL 4-BROMO-2-OXO-5H-PYRROLE-1-CARBOXYLATE
• H10303
• 1H-?Pyrrole-?1-?carboxylic acid, 4-?bromo-?2,?5-?dihydro-?2-?oxo-?, 1,?1-?dimethylethyl ester
• SB64000
• DTXSID90587830
• GS-6192
• AKOS015999690
• tert-Butyl4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
• tert-Butyl 4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate

• MDL： MFCD16036709
• Inchi： 1S/C9H12BrNO3/c1-9(2,3)14-8(13)11-5-6(10)4-7(11)12/h4H,5H2,1-3H3
• InChI Key： BPZPSQDKVBXRRO-UHFFFAOYSA-N
• SMILES： O=C(N1CC(Br)=CC1=O)OC(C)(C)C

Computed Properties

• Exact Mass: 261.00006g/mol
• Monoisotopic Mass: 261.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids

Additional information on tert-Butyl 4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate

Comprehensive Guide to tert-Butyl 4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate (CAS No. 947407-87-6)

tert-Butyl 4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate (CAS No. 947407-87-6) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This compound belongs to the class of pyrrole derivatives, which are known for their versatile applications in drug discovery and material science. With the increasing demand for heterocyclic compounds in modern chemistry, this molecule has garnered significant attention due to its unique structural features and reactivity.

The molecular formula of tert-Butyl 4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate is C₉H₁₂BrNO₃, and it features a brominated pyrrole core protected by a tert-butyl carboxylate group. This combination makes it an excellent intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds. Researchers often utilize this compound in cross-coupling reactions and palladium-catalyzed transformations, which are critical for creating novel therapeutic agents.

One of the most notable applications of tert-Butyl 4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate is in the field of medicinal chemistry. Its bromine substituent allows for further functionalization, making it a valuable building block for small-molecule drugs. Recent studies have explored its potential in targeting enzyme inhibitors and receptor modulators, aligning with the growing interest in personalized medicine and targeted therapies.

In addition to pharmaceuticals, this compound is also relevant in agrochemical research. The pyrrole scaffold is a common motif in pesticides and herbicides, and modifications to its structure can lead to improved efficacy and environmental safety. As sustainability becomes a key focus in agriculture, researchers are investigating tert-Butyl 4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate as a precursor for green chemistry solutions.

The synthesis of tert-Butyl 4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate typically involves multi-step organic reactions, including protection-deprotection strategies and halogenation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing the need for efficient and scalable processes in industrial applications.

From a market perspective, the demand for tert-Butyl 4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate is expected to rise due to its role in high-value chemical intermediates. Companies specializing in custom synthesis and contract research organizations (CROs) are actively stocking this compound to meet the needs of drug developers and material scientists. Its compatibility with high-throughput screening platforms further enhances its appeal in modern laboratories.

Safety and handling of tert-Butyl 4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate require standard laboratory precautions. While it is not classified as a hazardous substance, proper storage in a cool, dry environment is recommended to maintain its stability. Researchers should refer to the material safety data sheet (MSDS) for detailed guidelines on its use and disposal.

In conclusion, tert-Butyl 4-bromo-2-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate (CAS No. 947407-87-6) is a pivotal compound in contemporary chemical research. Its applications span across pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing innovation. As the scientific community continues to explore its potential, this molecule is poised to play a critical role in advancing sustainable chemistry and drug discovery.